Cas no 252900-41-7 (Yttrium ethanedioate)

• Product Name: Yttrium ethanedioate
• CAS No: 252900-41-7
• MF: C₆O₁₂Y₂
• MW: 441.869
• CID: 92559
• Update Time: 2018-11-27

Yttrium ethanedioate Chemical and Physical Properties

Names and Identifiers

• yttrium oxalate hydrate
• oxalic acid,yttrium,hydrate
• Yttrium ethanedioate
• Yttrium(III) oxalate hydrate

• Inchi： InChI=1S/3C2H2O4.2Y/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• InChI Key： IBSDADOZMZEYKD-UHFFFAOYSA-H
• SMILES： C([O-])(=O)C([O-])=O.[Y+3].C([O-])(=O)C([O-])=O.C([O-])(=O)C([O-])=O.[Y+3]

Computed Properties

• Exact Mass: 441.75100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 2.51 g/mL at 25 °C(lit.)
• Melting Point: >400 °C(lit.)
• PSA: 240.78000
• LogP: -10.54140
• Solubility: Not determined

Yttrium ethanedioate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37